Suc-Ala-Ala-Pro-Asp-pNA
Overview
Description
Suc-Ala-Ala-Pro-Asp-pNA is a compound with the molecular formula C25H32N6O11 . It is a readily soluble, specific, and sensitive substrate for chymotrypsin and human pancreatic elastase . It is also hydrolyzed by cathepsin G and chymase .
Molecular Structure Analysis
The molecular weight of Suc-Ala-Ala-Pro-Asp-pNA is 592.6 g/mol . The IUPAC name for this compound is (3S)-3-[[ (2S)-1-[(2S)-2-[[ (2S)-2-(3-carboxypropanoylamino)propanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-4-(4-nitroanilino)-4-oxobutanoic acid . The InChI and SMILES strings provide a detailed description of the compound’s structure .Physical And Chemical Properties Analysis
Suc-Ala-Ala-Pro-Asp-pNA has a molecular weight of 592.6 g/mol, a hydrogen bond donor count of 6, a hydrogen bond acceptor count of 11, and a rotatable bond count of 13 . The XLogP3 value is -1.7, indicating its solubility characteristics .Scientific Research Applications
Substrate for Alpha-Chymotrypsin
Suc-Ala-Ala-Pro-Asp-pNA is a substrate for alpha-chymotrypsin . Alpha-chymotrypsin is an enzyme that catalyzes the hydrolysis of certain proteins in the body, particularly those found in the pancreas. The use of Suc-Ala-Ala-Pro-Asp-pNA allows researchers to study the activity of this enzyme under various conditions .
Substrate for Fungal Chymotrypsin-like Serine Protease
This compound is also a substrate for fungal chymotrypsin-like serine protease . This enzyme has a high kcat and a low Km, making it an efficient catalyst. By using Suc-Ala-Ala-Pro-Asp-pNA, researchers can study the enzyme’s activity and potentially develop new antifungal treatments .
Substrate for Human Leukocyte Cathepsin G
Suc-Ala-Ala-Pro-Asp-pNA is a substrate for human leukocyte cathepsin G . Cathepsin G is a protease enzyme that is involved in the immune response. Studying this enzyme could lead to advancements in immunology and the development of new treatments for immune-related diseases .
Substrate for Prostate-Specific Antigen (PA)
This compound is a substrate for prostate-specific antigen (PA), which exhibits chymotrypsin-like activity . PA is a protein produced by the prostate gland. Elevated levels of PA can be an indicator of prostate cancer. Therefore, studying this enzyme with Suc-Ala-Ala-Pro-Asp-pNA could contribute to advancements in cancer research .
Substrate for Peptidyl Propyl cis-trans Isomerase (PPIase)
Suc-Ala-Ala-Pro-Asp-pNA is a substrate for Peptidyl Propyl cis-trans Isomerase (PPIase) . PPIase catalyzes the cis-trans isomerization of X-Pro peptide bonds. This enzyme plays a crucial role in protein folding, and studying it could lead to a better understanding of protein structure and function .
Substrate for Proteolytic Activity in Yeast Mutants
Finally, Suc-Ala-Ala-Pro-Asp-pNA was used as the substrate to identify new proteolytic activity in yeast mutants . This could lead to new insights into yeast biology and potentially the development of new yeast strains for industrial applications .
Safety And Hazards
properties
IUPAC Name |
(3S)-3-[[(2S)-1-[(2S)-2-[[(2S)-2-(3-carboxypropanoylamino)propanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-4-(4-nitroanilino)-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N6O11/c1-13(26-19(32)9-10-20(33)34)22(37)27-14(2)25(40)30-11-3-4-18(30)24(39)29-17(12-21(35)36)23(38)28-15-5-7-16(8-6-15)31(41)42/h5-8,13-14,17-18H,3-4,9-12H2,1-2H3,(H,26,32)(H,27,37)(H,28,38)(H,29,39)(H,33,34)(H,35,36)/t13-,14-,17-,18-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBLUIJQGADPFTG-USJZOSNVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(C)C(=O)N1CCCC1C(=O)NC(CC(=O)O)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N[C@@H](C)C(=O)N1CCC[C@H]1C(=O)N[C@@H](CC(=O)O)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N6O11 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
592.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Suc-Ala-Ala-Pro-Asp-pNA | |
CAS RN |
165174-58-3 |
Source
|
| Record name | N-Succinyl-Ala-Ala-Pro-Asp-p-nitroanilide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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